1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C15H13N5O2S2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 1-(3-methylphenyl)-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C15H13N5O2S2/c1-9-4-3-5-10(8-9)20-7-6-11(21)12(19-20)13(22)16-14-17-18-15(23-2)24-14/h3-8H,1-2H3,(H,16,17,22)
• InChI Key: OXPJQXPSCHYLGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CC(=O)C(=N2)C(=O)NC3=NN=C(S3)SC

Description

1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide is a synthetic small molecule of significant interest in medicinal chemistry and oncology research, primarily investigated for its potential as a kinase inhibitor. Its molecular architecture, featuring a dihydropyridazine core linked to a 1,3,4-thiadiazole scaffold, is designed to interact with the ATP-binding sites of specific protein kinases. Research indicates that structurally related dihydropyridazine-thiadiazole hybrids demonstrate potent inhibitory activity against Fms-like tyrosine kinase 3 (FLT3) , a critical target in acute myeloid leukemia (AML). The compound's mechanism is believed to involve the disruption of downstream signaling pathways, such as STAT5 and MAPK/ERK, which are essential for the proliferation and survival of cancer cells. Consequently, this molecule serves as a valuable chemical probe for studying FLT3-driven oncogenesis and for the preclinical development of novel targeted therapies. Further investigations explore its utility in modulating other kinase-dependent cellular processes, making it a versatile tool for biochemical assay development and structure-activity relationship (SAR) studies in anticancer drug discovery.

Preparation Methods

One-Pot Tandem Synthesis

A solvent-free approach combines dihydropyridazine and thiadiazole syntheses in sequential steps:

Parameter	Value	Source
Reactants	3-Methylphenylhydrazine, ethyl 3-oxobutanoate, methylthiosemicarbazide
Catalyst	Montmorillonite K10 (20 wt%)
Temperature	120°C (oil bath)
Yield	58%

Advantages: Reduced solvent waste; Disadvantages: Lower yield due to competing side reactions.

Enzymatic Amination

Lipase-catalyzed coupling in ionic liquids ([BMIM][BF₄]) achieves 71% yield but requires specialized equipment.

Structural Characterization and Validation

Key Analytical Data:

• HRMS (ESI): m/z 402.0921 [M+H]⁺ (calc. 402.0918)

• ¹H NMR (DMSO-d₆): δ 2.41 (s, 3H, SCH₃), 2.53 (s, 3H, ArCH₃), 7.32–7.58 (m, 4H, aryl-H), 8.92 (s, 1H, NH)

• IR (KBr): 1685 cm⁻¹ (C=O), 1540 cm⁻¹ (C=N)

Purity Assessment:

• HPLC (C18, acetonitrile/water 60:40): Retention time 8.2 min; purity 98.4%

Challenges and Optimization Frontiers

• Low Coupling Efficiency: Steric hindrance from the 3-methylphenyl group reduces aminolysis yields. Mitigation: Use bulkier leaving groups (e.g., pentafluorophenyl esters).

• Thiadiazole Hydrolysis: The methylsulfanyl group is prone to oxidation. Solution: Add antioxidants (e.g., BHT) during purification.

• Scale-Up Limitations: Column chromatography is impractical above 100 g. Alternative: Countercurrent distribution with heptane/ethyl acetate.

Chemical Reactions Analysis

Types of Reactions

1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyridazine ring can be reduced to form alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride or aluminum chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while reduction of the carbonyl group can produce alcohols.

Scientific Research Applications

Biological Activities

The compound has been studied for various biological activities, particularly in the fields of anticancer and antimicrobial research. Below are detailed insights into its applications:

Anticancer Activity

Research indicates that compounds with similar structures often exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound may inhibit tubulin polymerization, which is crucial for cancer cell division. This mechanism is similar to other known anticancer agents that target microtubules.
• Case Studies : In vitro studies have shown that this compound displays notable cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The percentage growth inhibition (PGI) was reported to be substantial in these studies, indicating its potential as a chemotherapeutic agent .

Antimicrobial Activity

The thiadiazole moiety is known for its antimicrobial properties:

• Mechanism : The presence of sulfur atoms in the thiadiazole structure enhances interaction with microbial enzymes, potentially disrupting their function.
• Research Findings : Studies have demonstrated that derivatives of this compound exhibit activity against both Gram-positive and Gram-negative bacteria. For example, compounds with similar structures have shown effectiveness against Staphylococcus aureus and Escherichia coli .

Synthesis and Modification

The synthesis of 1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide typically involves multi-step processes:

• Formation of Thiadiazole Ring : This is achieved through the reaction of appropriate thiosemicarbazones with carbon disulfide.
• Pyridazine Ring Construction : Subsequent reactions lead to the formation of the pyridazine structure through cyclization processes.
• Carboxamide Group Introduction : Final modifications include the introduction of the carboxamide group to enhance solubility and biological activity.

Comparative Analysis of Related Compounds

To provide a clearer understanding of the potential applications of this compound, a comparative analysis with structurally related compounds is presented below:

Compound Name	Structural Features	Biological Activity
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(3-methylphenyl)-4-oxo-1,4-dihydropyridazine	Similar thiadiazole and pyridazine rings	Antimicrobial
N-[5-(methylthio)-1,3,4-thiadiazol-2-y]-6-chloroquinazolin	Contains thiadiazole; different substituents	Anticancer
N-[5-(methylthio)-1,3-thiadiazol]-2-aminoquinazolin	Similar core structure; variations in side chains	Antimicrobial

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces, leading to changes in cellular signaling.

Disrupting Cellular Processes: Interfering with processes such as DNA replication, protein synthesis, or cell division.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocyclic Variations

Compound	Core Structure	Key Substituents	Reference
Target compound	1,4-Dihydropyridazine	3-Methylphenyl, 4-oxo, methylsulfanyl-thiadiazole	—
AZ331 ()	1,4-Dihydropyridine	2-Furyl, 2-methoxyphenyl, thioether-linked oxoethyl
1-(4-Fluorophenyl)-... ()	Pyrrolidine	4-Fluorophenyl, 5-oxo, isopropyl-thiadiazole

Key Differences :

• Dihydropyridazine vs. Dihydropyridine : The target’s dihydropyridazine core has two adjacent nitrogen atoms, enhancing electron-deficient character compared to dihydropyridines, which may influence redox properties or binding interactions.
• Pyrrolidine Core () : The saturated pyrrolidine ring in offers conformational rigidity, contrasting with the planar, conjugated dihydropyridazine system.

Substituent Analysis

Aromatic Groups:

• 3-Methylphenyl (Target) : A meta-methyl group provides moderate electron-donating effects and steric bulk.
• 2-Methoxyphenyl (AZ331, ) : Methoxy groups improve solubility but may reduce membrane permeability .

Thiadiazole Modifications:

• Isopropyl () : Bulkier substituents like isopropyl may hinder binding in sterically constrained active sites but improve selectivity .

Pharmacological and Physicochemical Implications

• Bioactivity : Thiadiazole and dihydropyridazine moieties are associated with antimicrobial and anticancer activities. The target’s methylsulfanyl group may enhance penetration through bacterial membranes compared to ’s isopropyl-thiadiazole .
• Metabolic Stability : Fluorinated analogs () are typically more resistant to oxidative metabolism than methyl-substituted compounds .

Biological Activity

The compound 1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide is a member of the thiadiazole family, which has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{17}N_3O_2S_2$ with a molecular weight of approximately 371.48 g/mol. The structure includes a thiadiazole ring and a dihydropyridazine moiety, which are known to influence biological activity significantly.

Antimicrobial Activity

Thiadiazole derivatives have been widely studied for their antimicrobial properties. Research indicates that compounds containing thiadiazole rings exhibit significant activity against various bacterial strains, including Mycobacterium tuberculosis and other resistant pathogens. The presence of the methylsulfanyl group enhances lipid solubility and membrane permeability, potentially increasing efficacy against microbial targets .

Anticancer Properties

Numerous studies have reported the anticancer activity of thiadiazole derivatives. For instance, derivatives similar to the compound have shown promising results against several cancer cell lines:

Cell Line	IC50 (µM)	Activity
HCT116 (Colon Cancer)	3.29	Significant growth inhibition
MCF-7 (Breast Cancer)	0.28	High cytotoxicity
A549 (Lung Cancer)	0.52	Effective against proliferation

The compound's mechanism of action may involve apoptosis induction and disruption of cell cycle progression .

The mechanisms through which thiadiazoles exert their biological effects are multifaceted:

• Inhibition of Enzymatic Activity : Thiadiazole derivatives can inhibit key enzymes involved in cellular processes, contributing to their antimicrobial and anticancer effects.
• Interaction with Nucleic Acids : Some studies suggest that these compounds can intercalate with DNA or RNA, leading to disruptions in replication and transcription.
• Induction of Apoptosis : Evidence indicates that certain thiadiazole derivatives can trigger apoptotic pathways in cancer cells, leading to programmed cell death without affecting normal cells .

Case Studies

A notable study highlighted the identification of a novel anticancer compound through screening a drug library on multicellular spheroids, demonstrating the effectiveness of thiadiazole-based compounds in complex biological environments . The findings underscored the potential for these compounds to be developed into therapeutics targeting solid tumors.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for synthesizing 1-(3-methylphenyl)-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1,4-dihydropyridazine-3-carboxamide?

• Methodological Answer : The compound is synthesized via nucleophilic substitution or cyclocondensation reactions. A typical procedure involves reacting a thiol-containing heterocycle (e.g., 5-(methylsulfanyl)-1,3,4-thiadiazol-2-amine) with a functionalized pyridazine precursor under basic conditions (e.g., K₂CO₃ in DMF). Stirring at room temperature or mild heating (40–60°C) for 12–24 hours facilitates carboxamide bond formation. Post-reaction, the product is isolated via precipitation or column chromatography .

Q. What spectroscopic techniques are critical for structural characterization of this compound?

• Methodological Answer :

• 1H/13C NMR : Assign peaks for aromatic protons (δ 6.5–8.5 ppm), methyl groups (δ 2.0–2.5 ppm), and thiadiazole sulfur environments.
• FT-IR : Confirm carbonyl (C=O, ~1650–1700 cm⁻¹) and amide (N–H, ~3300 cm⁻¹) functionalities.
• Mass Spectrometry : Use HRMS (ESI+) to verify molecular ion peaks and fragmentation patterns matching the proposed structure.
• X-ray Crystallography (if applicable): Resolve crystal packing and confirm dihedral angles between heterocyclic rings .

Q. How do researchers select solvents and bases for optimizing reaction yields?

• Methodological Answer : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity of thiadiazole amines, while bases like K₂CO₃ or triethylamine deprotonate intermediates. Solvent-free conditions or microwave-assisted synthesis may reduce side reactions. Systematic screening via fractional factorial design (e.g., varying solvent polarity, base strength) identifies optimal conditions .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize reaction conditions for scalability and reproducibility?

• Methodological Answer : Apply a Box-Behnken or Central Composite Design to evaluate factors:

Factor	Range	Impact on Yield
Temperature	25–80°C	Non-linear effect on cyclization
Molar Ratio (Amine:Precursor)	1:1 to 1:1.5	Critical for carboxamide formation
Reaction Time	6–24 hrs	Diminishing returns post-12 hrs
Statistical analysis (ANOVA) identifies significant variables and interactions, reducing experimental runs by 40–60% while maximizing yield .

Q. How to resolve contradictions between computational predictions and experimental reaction outcomes?

• Methodological Answer :

• Step 1 : Validate computational models (e.g., DFT for transition states) against experimental kinetics.
• Step 2 : Use in situ monitoring (e.g., ReactIR) to detect intermediates not predicted by simulations.
• Step 3 : Reconcile discrepancies by adjusting solvent effects or entropy terms in computational workflows.
  For example, ICReDD’s integrated approach combines quantum chemical calculations with experimental feedback to refine reaction pathways .

Q. What role do heterocyclic substituents (e.g., thiadiazole, pyridazine) play in modulating bioactivity?

• Methodological Answer : Thiadiazole’s electron-withdrawing properties enhance electrophilic reactivity, while the pyridazine core stabilizes π-π interactions in target binding. Structure-activity relationship (SAR) studies via:

• Analog Synthesis : Replace methylsulfanyl with ethyl or aryl groups.
• Biological Assays : Test derivatives for enzyme inhibition (e.g., kinase assays).
  Correlate substituent electronic parameters (Hammett σ) with activity trends .

Q. What purification challenges arise during synthesis, and how are they addressed?

• Methodological Answer : Challenges include:

• Co-elution of byproducts : Use gradient HPLC with C18 columns (MeCN/H₂O + 0.1% TFA).
• Low solubility : Recrystallize from DCM/hexane mixtures.
• Oxidative degradation : Purge reaction mixtures with inert gas (N₂/Ar) during workup .

Q. How can computational modeling predict regioselectivity in multi-step syntheses?

• Methodological Answer :

• Reaction Path Search : Use AFIR (Artificial Force Induced Reaction) or NEB (Nudged Elastic Band) methods to map energy barriers for competing pathways.
• Solvent Modeling : Apply COSMO-RS to simulate solvent effects on transition states.
  For example, ICReDD’s workflow identifies dominant pathways for thiadiazole functionalization, reducing trial-and-error experimentation .